Cas no 205745-04-6 (4-Penten-2-one, 1-(3-thienyl)-)

• Product Name: 4-Penten-2-one, 1-(3-thienyl)-
• CAS No: 205745-04-6
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1394698
• PubChem ID: 11344205
• Update Time: 2025-04-20

4-Penten-2-one, 1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-one, 1-(3-thienyl)-
• 1-thiophen-3-ylpent-4-en-2-one
• 205745-04-6
• DTXSID60462923

• Inchi： 1S/C9H10OS/c1-2-3-9(10)6-8-4-5-11-7-8/h2,4-5,7H,1,3,6H2
• InChI Key： JDTSSMLRKHSFOR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CC=C)=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07